N-(2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide
Description
N-(2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C12H16N4O3S and its molecular weight is 296.35. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Structural Analysis
Research in chemical synthesis and structural analysis focuses on the development of novel compounds and the study of their properties. For instance, studies on the synthesis of amino-acid conjugates and activated carboxylates from oxazoles highlight the versatility of these compounds in synthesizing complex molecules with potential biological activities. These processes often involve reactions under specific conditions to yield products with desired functionalities, demonstrating the compound's relevance in synthetic organic chemistry and material science (Benoiton, Hudecz, & Chen, 2009; Wasserman, Gambale, & Pulwer, 1981).
Pharmacological Potential
Compounds with similar structures have been explored for their pharmacological potential, particularly in the development of drugs with anti-anoxic activity. For example, research into 2-aminothiazoles and 2-thiazolecarboxamides revealed compounds that exhibited potent anti-anoxic activity, suggesting the importance of these structures in designing drugs for cerebral protection (Ohkubo, Kuno, Nakanishi, & Takasugi, 1995).
Antimicrobial and Antifungal Activities
The antimicrobial and antifungal activities of related compounds, such as cycloalkylthiophene-Schiff bases and their metal complexes, indicate the potential for developing new antimicrobial agents. These studies demonstrate the effectiveness of these compounds against a range of pathogenic bacteria and fungi, suggesting their usefulness in addressing antibiotic resistance (Altundas, Sarı, Çolak, & Öğütcü, 2010).
properties
IUPAC Name |
N-[2-(2-hydroxyethoxy)-2-thiophen-2-ylethyl]-1-methyltriazole-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N4O3S/c1-16-8-9(14-15-16)12(18)13-7-10(19-5-4-17)11-3-2-6-20-11/h2-3,6,8,10,17H,4-5,7H2,1H3,(H,13,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FVLLQRTZGKFPAR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(N=N1)C(=O)NCC(C2=CC=CS2)OCCO |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N4O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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